2-(2-methylimidazol-1-yl)-N-(thiophen-2-ylmethylideneamino)acetamide

• IUPAC Name: 2-(2-methylimidazol-1-yl)-N-(thiophen-2-ylmethylideneamino)acetamide
• InChI: InChI=1S/C11H12N4OS/c1-9-12-4-5-15(9)8-11(16)14-13-7-10-3-2-6-17-10/h2-7H,8H2,1H3,(H,14,16)
• InChI Key: IRAADEQIXIPZBA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1CC(=O)NN=CC2=CC=CS2
• Molecular Formula: C11H12N4OS
• Molecular Weight: 248.31 g/mol

Description

2-(2-methylimidazol-1-yl)-N-(thiophen-2-ylmethylideneamino)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as MIAA and has a molecular formula of C12H13N3OS.

Mechanism of Action

The mechanism of action of 2-(2-methylimidazol-1-yl)-N-(thiophen-2-ylmethylideneamino)acetamide involves the inhibition of various enzymes and signaling pathways. MIAA inhibits the activity of enzymes such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), which are involved in inflammation and cancer progression. MIAA also inhibits the activation of the nuclear factor-kappa B (NF-κB) signaling pathway, which plays a crucial role in inflammation and cancer development.
Biochemical and Physiological Effects
2-(2-methylimidazol-1-yl)-N-(thiophen-2-ylmethylideneamino)acetamide has been shown to have various biochemical and physiological effects. Studies have shown that MIAA can induce apoptosis in cancer cells by activating the caspase pathway. MIAA also inhibits the production of reactive oxygen species (ROS), which are involved in cancer development and inflammation.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-(2-methylimidazol-1-yl)-N-(thiophen-2-ylmethylideneamino)acetamide in lab experiments is its potential as a therapeutic agent for cancer and inflammation. MIAA has been shown to be effective in inhibiting the growth of cancer cells and reducing inflammation in various animal models.
However, one of the limitations of using MIAA in lab experiments is its relatively low solubility in water, which can affect its bioavailability and efficacy. Researchers need to use appropriate solvents and delivery systems to ensure the effective delivery of MIAA in lab experiments.

Future Directions

There are several future directions for the research on 2-(2-methylimidazol-1-yl)-N-(thiophen-2-ylmethylideneamino)acetamide. One of the major areas of research is the development of novel drug delivery systems that can enhance the bioavailability and efficacy of MIAA.
Another area of research is the identification of potential targets of MIAA in cancer and inflammation. Researchers need to identify the specific enzymes and signaling pathways that are inhibited by MIAA and their role in cancer and inflammation.
Conclusion
In conclusion, 2-(2-methylimidazol-1-yl)-N-(thiophen-2-ylmethylideneamino)acetamide is a chemical compound that has potential applications in various fields of scientific research. This compound has anti-cancer and anti-inflammatory properties and can inhibit the growth of cancer cells and reduce inflammation. However, further research is needed to fully understand the mechanism of action and potential targets of MIAA in cancer and inflammation.

Scientific Research Applications

2-(2-methylimidazol-1-yl)-N-(thiophen-2-ylmethylideneamino)acetamide has been studied for its potential applications in various fields of scientific research. One of the major areas of research is cancer treatment. Studies have shown that MIAA has anti-cancer properties and can inhibit the growth of cancer cells by inducing apoptosis.
MIAA has also been studied for its potential as an anti-inflammatory agent. Research has shown that MIAA can reduce inflammation by inhibiting the production of inflammatory cytokines.